Propyl levulinate
Propyl levulinate
Propyl levulinate, also known as propyl ester, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Propyl levulinate is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, propyl levulinate is primarily located in the cytoplasm. Propyl levulinate has a sweet and caramellic taste.
Brand Name:
Vulcanchem
CAS No.:
645-67-0
VCID:
VC0152794
InChI:
InChI=1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3
SMILES:
CCCOC(=O)CCC(=O)C
Molecular Formula:
C8H14O3
Molecular Weight:
158.19 g/mol
Propyl levulinate
CAS No.: 645-67-0
Reference Standards
VCID: VC0152794
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol
CAS No. | 645-67-0 |
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Product Name | Propyl levulinate |
Molecular Formula | C8H14O3 |
Molecular Weight | 158.19 g/mol |
IUPAC Name | propyl 4-oxopentanoate |
Standard InChI | InChI=1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3 |
Standard InChIKey | QOSMNYMQXIVWKY-UHFFFAOYSA-N |
SMILES | CCCOC(=O)CCC(=O)C |
Canonical SMILES | CCCOC(=O)CCC(=O)C |
Density | 0.989-0.995 (20°) |
Physical Description | Clear colourless liquid; Sweet very slight carmellic aroma |
Description | Propyl levulinate, also known as propyl ester, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Propyl levulinate is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, propyl levulinate is primarily located in the cytoplasm. Propyl levulinate has a sweet and caramellic taste. |
Solubility | Practically insoluble or insoluble in water Soluble (in ethanol) |
PubChem Compound | 221069 |
Last Modified | Nov 11 2021 |
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